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Compound of Interest

Compound Name: SR-31747 free base

Cat. No.: B1663840 Get Quote

This document provides crucial safety and logistical information for the handling of SR-31747
free base, a sigma-1 receptor ligand and sterol isomerase inhibitor. The following guidelines

are intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices and proper disposal.

Hazard Identification and Safety Data
SR-31747 free base is a compound that requires careful handling due to its potential health

effects. It is classified as harmful if swallowed, and causes skin and serious eye irritation.

Additionally, it is toxic to aquatic life.

Quantitative Data Summary:
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Hazard Category Classification & Statement
Precautionary Statement
(Disposal)

Acute Oral Toxicity
Category 4: Harmful if

swallowed (H302)

P501: Dispose of

contents/container to an

approved waste disposal plant.

Skin Irritation
Category 2: Causes skin

irritation (H315)

P501: Dispose of

contents/container to an

approved waste disposal plant.

Eye Irritation
Category 2A: Causes serious

eye irritation (H319)

P501: Dispose of

contents/container to an

approved waste disposal plant.

Acute Aquatic Toxicity
Category 2: Toxic to aquatic

life (H401)

P273: Avoid release to the

environment.

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is mandatory to minimize exposure and ensure personal

safety.

Task Required Personal Protective Equipment

Weighing and Handling Solid Compound

- Nitrile gloves- Lab coat- Safety glasses with

side shields or goggles- Use of a chemical fume

hood is recommended to avoid inhalation of

powder.

Preparing Solutions

- Nitrile gloves- Lab coat- Safety glasses with

side shields or goggles- Work within a chemical

fume hood.

Cell Culture and In Vitro Assays - Nitrile gloves- Lab coat- Safety glasses

Spill Cleanup

- Double-gloving with nitrile gloves-

Impermeable gown- Chemical splash goggles-

For large spills or significant aerosol risk, a

respirator may be necessary.[1][2]
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Experimental Protocols
1. Preparation of Stock Solutions:

SR-31747 is a hydrophobic compound. The following protocol is a general guideline for

preparing stock solutions for in vitro experiments.

Solvent Selection: Based on its properties, Dimethyl Sulfoxide (DMSO) is a suitable solvent

for creating a high-concentration stock solution.[3]

Procedure:

Weigh the desired amount of SR-31747 free base powder in a sterile, amber, or foil-

wrapped vial to protect it from light.[3] This should be done in a chemical fume hood to

minimize inhalation risk.[3]

Calculate the required volume of DMSO to achieve the desired stock concentration (e.g.,

10 mM).

Add the DMSO to the vial containing the SR-31747 powder.

To aid dissolution, the solution can be gently warmed to 37°C and vortexed or sonicated.

[3]

Once completely dissolved, store the stock solution at -20°C or -80°C in small aliquots to

avoid repeated freeze-thaw cycles.[4]

Working Solution Preparation:

For cell-based assays, dilute the DMSO stock solution in pre-warmed cell culture medium

to the final desired concentration.[3]

It is crucial to ensure the final concentration of DMSO in the cell culture medium is low

(typically ≤0.5%) to avoid solvent-induced cytotoxicity.[4]

A step-wise dilution is recommended to prevent precipitation of the compound.[4]

2. Spill Cleanup Protocol:
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Immediate and appropriate response to a spill is critical to prevent exposure and

contamination.

Small Spills (<5 mL or 5 g):

Alert personnel in the immediate area.

Wearing appropriate PPE (gown, double gloves, eye protection), gently cover the spill.[1]

For powders, use a damp cloth or absorbent pad to avoid generating dust.[1][5] For

liquids, use absorbent pads.[1]

Carefully collect the absorbed material and any contaminated debris into a designated

cytotoxic waste bag.[1]

Clean the spill area twice with a detergent solution, followed by a final rinse with 70%

isopropyl alcohol.[1]

Dispose of all contaminated materials as hazardous waste.

Large Spills (>5 mL or 5 g):

Evacuate the area and restrict access.[1]

If safe to do so, and with appropriate respiratory protection, cover the spill with absorbent

materials to contain it.[1]

Contact your institution's Environmental Health and Safety (EHS) department for

assistance with cleanup.

Disposal Plan
All waste contaminated with SR-31747 must be treated as hazardous chemical waste.

Solid Waste:

Collect unused SR-31747 powder, contaminated gloves, pipette tips, and other disposable

labware in a clearly labeled, sealed hazardous waste container.[6]
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Liquid Waste:

Collect all liquid waste containing SR-31747 (e.g., unused stock solutions, media from

treated cells) in a designated, leak-proof, and clearly labeled hazardous waste container.

[6]

Do not pour any solutions containing SR-31747 down the drain, as it is toxic to aquatic life.

Container Disposal:

Empty containers that held SR-31747 should be triple-rinsed with a suitable solvent (e.g.,

DMSO followed by ethanol or water). The rinsate must be collected and disposed of as

hazardous liquid waste.

Signaling Pathway and Experimental Workflow
Mechanism of Action:

SR-31747 is an immunosuppressive and antiproliferative agent that functions by inhibiting the

enzyme sterol isomerase (also known as emopamil-binding protein or EBP).[7] This enzyme is

a critical component of the cholesterol biosynthesis pathway, catalyzing the conversion of

zymosterol to zymostenol. By blocking this step, SR-31747 disrupts the production of

cholesterol, which is essential for cell membrane integrity and proliferation.

Cholesterol Biosynthesis Pathway
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Caption: Mechanism of action of SR-31747 in the cholesterol biosynthesis pathway.

Experimental Workflow for Assessing Antiproliferative Effects:

The following diagram outlines a typical workflow for evaluating the antiproliferative activity of

SR-31747 in a cancer cell line.
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Measure absorbance/
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Caption: A typical experimental workflow for an in vitro antiproliferation assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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